4-({3-[(cyclopentylamino)carbonyl]-2-thienyl}amino)-4-oxobutanoic acid

• IUPAC Name: 4-[[3-(cyclopentylcarbamoyl)thiophen-2-yl]amino]-4-oxobutanoic acid
• InChI: InChI=1S/C14H18N2O4S/c17-11(5-6-12(18)19)16-14-10(7-8-21-14)13(20)15-9-3-1-2-4-9/h7-9H,1-6H2,(H,15,20)(H,16,17)(H,18,19)
• InChI Key: RGZZGBQEWAHHJA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)C2=C(SC=C2)NC(=O)CCC(=O)O
• Molecular Formula: C14H18N2O4S
• DSSTOX Substance ID: DTXSID701153944
• Molecular Weight: 310.37 g/mol
• CAS RN: 883545-13-9

Description

The compound “4-({3-[(cyclopentylamino)carbonyl]-2-thienyl}amino)-4-oxobutanoic acid” is an organic compound containing functional groups such as a carboxylic acid (-COOH), a carbonyl group (C=O), and an amine group (-NH2). The presence of these functional groups suggests that the compound could participate in various chemical reactions.

Chemical Reactions Analysis

The compound could potentially undergo various chemical reactions due to the presence of its functional groups. For example, the carbonyl group could undergo nucleophilic addition reactions, and the carboxylic acid group could participate in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. These properties could include its melting point, boiling point, solubility, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity. For instance, if it’s used as a drug, its mechanism of action would be how it interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and handling procedures. Proper safety measures should always be taken when handling chemical compounds.

Future Directions

The future directions for this compound could involve further studies to explore its potential uses, such as in pharmaceuticals or materials science. This would likely involve more detailed studies on its synthesis, properties, and potential applications.